Cas no 52549-07-2 ( )

• Product Name: &nbsp
• CAS No: 52549-07-2
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 937088
• PubChem ID: 323005
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(5H-chromeno[2,3-b]pyridin-7-yl)acetic acid
• 5H-[1]Benzopyrano[2,3-b]pyridine-7-acetic acid
• AC1L87O6
• AM806728
• NSC281724
• NSC-281724
• SureCN9790203
• KFCLXFOOVXFBNL-UHFFFAOYSA-N
• DTXSID80314253
• 5H-chromeno[2,3-b]pyridin-7-ylacetic acid
• CHEMBL2138347
• MLS003115531
• 5H-[1]benzopyrano[2,3-b]-pyridin-7-yl-acetic acid
• SMR001831106
• 52549-07-2
• SCHEMBL9790203
•  

• Inchi： 1S/C14H11NO3/c16-13(17)7-9-3-4-12-11(6-9)8-10-2-1-5-15-14(10)18-12/h1-6H,7-8H2,(H,16,17)
• InChI Key： KFCLXFOOVXFBNL-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CN=2)CC2C=C(CC(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 241.07393
• Monoisotopic Mass: 241.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 2.2

Experimental Properties

• Density: 1.356
• Boiling Point: 473.4°C at 760 mmHg
• Flash Point: 240.1°C
• Refractive Index: 1.646
• PSA: 59.42